Cas no 2137724-02-6 (Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]-)

• Product Name: Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]-
• CAS No: 2137724-02-6
• MF: C₁₇H₂₅ClO
• MW: 280.832804441452
• CID: 5286459
• Update Time: 2025-07-09

Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]-

• Inchi： 1S/C17H25ClO/c1-15(11-17(14-18)9-5-6-10-17)12-19-13-16-7-3-2-4-8-16/h2-4,7-8,15H,5-6,9-14H2,1H3
• InChI Key： PRIJGJAJXWVSAI-UHFFFAOYSA-N
• SMILES： C1(COCC(C)CC2(CCl)CCCC2)=CC=CC=C1

Additional information on Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]-

Exploring the Unique Properties and Applications of Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]- (CAS No. 2137724-02-6)

In the realm of specialty chemicals, Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]- (CAS No. 2137724-02-6) stands out as a compound of significant interest due to its intricate molecular structure and versatile applications. This article delves into the chemical properties, synthesis pathways, and potential uses of this compound, while addressing common queries and trending topics in the field of organic chemistry.

The compound Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]- features a unique combination of functional groups, including a chloromethyl moiety and a cyclopentyl ring, which contribute to its reactivity and utility in various chemical reactions. Researchers and industry professionals often search for information on its synthesis methods, stability under different conditions, and compatibility with other reagents. These aspects are critical for optimizing its use in applications such as polymer modification and pharmaceutical intermediates.

One of the most frequently asked questions about CAS No. 2137724-02-6 revolves around its solubility profile and handling precautions. While the compound exhibits moderate solubility in organic solvents like dichloromethane and toluene, it is essential to store it under inert conditions to prevent degradation. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthesis routes for this compound, aligning with the global push towards environmentally friendly chemical processes.

The molecular weight and structural complexity of Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]- make it a valuable building block in organic synthesis. Its cyclopentyl group, in particular, is a sought-after feature in the design of bioactive molecules, as it can enhance binding affinity and metabolic stability. This has led to its exploration in the development of novel agrochemicals and pharmaceutical candidates, where precise control over molecular architecture is paramount.

Another area of growing interest is the compound's potential role in material science. Its ability to act as a cross-linking agent or modifier in polymer systems has been investigated for improving material properties such as thermal stability and mechanical strength. Researchers are also examining its use in advanced coatings and adhesives, where its unique chemical structure could offer performance advantages over traditional additives.

In conclusion, Benzene, [[3-[1-(chloromethyl)cyclopentyl]-2-methylpropoxy]methyl]- (CAS No. 2137724-02-6) represents a fascinating subject of study in both academic and industrial settings. Its multifaceted applications, from organic synthesis to material engineering, underscore its importance in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to remain a topic of keen interest among scientists and engineers alike.